Cas no 1261869-87-7 (4-(2-(Difluoromethoxy)-4-methylbenzoyl)pyridine)

• Product Name: 4-(2-(Difluoromethoxy)-4-methylbenzoyl)pyridine
• CAS No: 1261869-87-7
• MF: C₁₄H₁₁F₂NO₂
• MW: 263.23945069313
• CID: 4988493
• Update Time: 2025-10-21

4-(2-(Difluoromethoxy)-4-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Difluoromethoxy)-4-methylbenzoyl)pyridine

• Inchi： 1S/C14H11F2NO2/c1-9-2-3-11(12(8-9)19-14(15)16)13(18)10-4-6-17-7-5-10/h2-8,14H,1H3
• InChI Key： QLXWUBMLCOCVNJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)C=CC=1C(C1C=CN=CC=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 306
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2

Additional information on 4-(2-(Difluoromethoxy)-4-methylbenzoyl)pyridine

Recent Advances in the Study of 4-(2-(Difluoromethoxy)-4-methylbenzoyl)pyridine (CAS: 1261869-87-7)

4-(2-(Difluoromethoxy)-4-methylbenzoyl)pyridine (CAS: 1261869-87-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and methylbenzoyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of targeted therapies for inflammatory and oncological diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further preclinical and clinical evaluation.

The synthesis and characterization of 4-(2-(Difluoromethoxy)-4-methylbenzoyl)pyridine have been detailed in several recent publications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed its structural integrity and purity. Computational modeling studies have further explored its binding affinity to specific biological targets, such as kinases and G-protein-coupled receptors (GPCRs), which are implicated in disease pathways. These findings underscore the compound's potential as a modulator of key signaling pathways involved in inflammation and cancer progression.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating inflammatory responses and inhibiting tumor growth. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 4-(2-(Difluoromethoxy)-4-methylbenzoyl)pyridine exhibited potent inhibitory activity against NF-κB, a transcription factor central to inflammatory and immune responses. Another study highlighted its ability to induce apoptosis in cancer cell lines by disrupting mitochondrial function, suggesting a dual mechanism of action that could be leveraged in combination therapies.

Pharmacokinetic analyses have revealed favorable absorption and distribution profiles for 4-(2-(Difluoromethoxy)-4-methylbenzoyl)pyridine, with good oral bioavailability and minimal off-target effects. These properties make it a viable candidate for further development as an oral therapeutic agent. However, challenges such as metabolic stability and potential drug-drug interactions require additional investigation to optimize its clinical utility.

In conclusion, 4-(2-(Difluoromethoxy)-4-methylbenzoyl)pyridine (CAS: 1261869-87-7) represents a promising avenue for drug discovery, with its multifaceted biological activities and favorable pharmacokinetic properties. Ongoing research aims to refine its therapeutic potential and address remaining challenges, paving the way for its transition into clinical trials. The compound's unique chemical structure and mechanistic insights position it as a valuable asset in the development of next-generation therapeutics for complex diseases.